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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring a safe and compliant operational environment.

This guide provides essential, immediate safety and logistical information for handling

strontium, including personal protective equipment (PPE), step-by-step operational plans, and

disposal guidelines.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling strontium, categorized by the

type of operation.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

transferring

solids

Chemical splash-

proof goggles or

safety glasses

with side-shields.

[1][2][3]

Rubber or nitrile

gloves.[1][2][4]

Fully-buttoned

lab coat, flame-

retardant

protective work

clothing.[1][2]

NIOSH/MSHA

approved

respirator with a

dust cartridge if

not handled in a

fume hood.[1][2]

[3]

Preparing

solutions

Chemical splash

goggles and a

face shield.[2][4]

Rubber or nitrile

gloves.[1][2][4]

Chemical-

resistant apron

or lab coat.[2]

Work within a

properly

functioning

chemical fume

hood.[2]

Cleaning spills

Chemical splash

goggles and a

face shield.[2][4]

Rubber, nitrile,

butyl, neoprene,

polyvinyl chloride

(PVC), or Viton

gloves.[2]

Chemical-

resistant suit or

apron.[2]

A NIOSH/MSHA

approved

respirator may

be necessary

depending on the

spill size and

airborne

concentration.[2]

[3]

Firefighting

Full face, self-

contained

breathing

apparatus.[1][5]

Flame-retardant

protective work

clothing.[1]

Full protective

clothing to

prevent contact

with skin and

eyes.[1][5]

Full face, self-

contained

breathing

apparatus.[1][5]

Operational Plan: From Receipt to Disposal
A systematic approach to handling strontium minimizes risks. The following workflow details

the key steps from receiving the chemical to its disposal.
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Receipt and Storage

Handling and Use

Post-Experiment and Spill Cleanup

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in Tightly-Sealed Container under Inert Gas (Argon) or Mineral Oil

Prepare Work Area in a Controlled, Enclosed Process (e.g., Glovebox)

Don Appropriate PPE

Handle Under Dry Protective Gas (Argon)

Use in Experiment

Decontaminate Work Area

Doff and Dispose of Contaminated PPE Collect Waste in a Labeled, Closed Container

Wash Hands Thoroughly Segregate Non-Radioactive and Radioactive Waste

Dispose According to Local, State, and Federal Regulations
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Task Assessment

PPE Requirements

Start: Assess Strontium Handling Task

Handling Solid Strontium? Preparing or Handling a Solution? Cleaning a Spill? Potential for Fire?

Goggles/Side-Shields
Rubber/Nitrile Gloves

Lab Coat
Respirator (if not in hood)

Yes

Splash Goggles & Face Shield
Rubber/Nitrile Gloves

Chemical-Resistant Apron
Work in Fume Hood

Yes

Splash Goggles & Face Shield
Chemical-Resistant Gloves

Chemical-Resistant Suit
Respirator (as needed)

Yes

Full Face SCBA
Full Protective Clothing

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235701#personal-protective-equipment-for-
handling-strontium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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